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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,12-Dodecanediol is a long-chain aliphatic diol with applications in the synthesis of

polyesters, polyurethanes, and other polymers.[1][2] It also serves as a versatile building block

in the production of surfactants, lubricants, and plasticizers.[2] Accurate and reliable analytical

methods are crucial for its characterization, quantification, and quality control in various

industrial and research applications. Mass spectrometry (MS), particularly when coupled with

gas chromatography (GC-MS), is a powerful technique for the analysis of 1,12-dodecanediol.
This document provides detailed application notes and protocols for the mass spectrometric

analysis of this compound.

Physicochemical Properties of 1,12-Dodecanediol
A summary of the key physicochemical properties of 1,12-dodecanediol is presented in the

table below.
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Property Value

Molecular Formula C₁₂H₂₆O₂

Molecular Weight 202.33 g/mol

CAS Number 5675-51-4

Appearance Colorless crystalline solid

Melting Point 79-81 °C

Boiling Point 189 °C at 12 mmHg

Solubility
Soluble in alcohol and warm ether; Insoluble in

water and petroleum ether.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a widely used technique for the analysis of volatile and semi-volatile compounds like

1,12-dodecanediol. Due to its relatively low volatility, a derivatization step is often

recommended to improve its chromatographic properties.[3] Silylation, the replacement of

active hydrogens on the hydroxyl groups with a trimethylsilyl (TMS) group, is a common

derivatization technique for this purpose.

Quantitative Data from Electron Ionization (EI) GC-MS
The following table summarizes the major fragment ions observed in the electron ionization (70

eV) mass spectrum of underivatized 1,12-dodecanediol.
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m/z Relative Intensity (%) Proposed Fragment Ion

55 99.99 [C₄H₇]⁺

41 65.32 [C₃H₅]⁺

82 63.01 [C₆H₁₀]⁺

68 46.15 [C₅H₈]⁺

31 38.24 [CH₂OH]⁺

Data sourced from MassBank of North America (MoNA) and NIST Mass Spectrometry Data

Center.[4][5]

Experimental Protocols
Protocol 1: GC-MS Analysis of 1,12-Dodecanediol
This protocol outlines a typical procedure for the analysis of 1,12-dodecanediol using GC-MS,

including an optional but recommended derivatization step.[3]

1. Sample Preparation:

Accurately weigh and dissolve a known amount of 1,12-dodecanediol in a suitable solvent

such as dichloromethane.

2. Derivatization (Silylation - Recommended):

To the sample solution, add a silylating agent, for example, N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

Heat the mixture at 70°C for 30 minutes to facilitate the conversion of the hydroxyl groups to

their trimethylsilyl (TMS) ethers.

3. GC-MS Instrumentation and Conditions:

Gas Chromatograph:

Column: A non-polar capillary column (e.g., DB-1 or DB-5).
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Carrier Gas: Helium at a constant flow rate.

Oven Program: A temperature gradient is typically employed. For example, start at a lower

temperature and ramp up to a higher temperature to ensure good separation.

Mass Spectrometer:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Data Acquisition: Scan a mass range of m/z 50-600 to obtain the full mass spectrum.

Diagram: GC-MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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